2-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamido)-N,N,4-trimethylthiazole-5-carboxamide

• IUPAC Name: 2-[[2-(3-cyclopropyl-6-oxopyridazin-1-yl)acetyl]amino]-N,N,4-trimethyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C16H19N5O3S/c1-9-14(15(24)20(2)3)25-16(17-9)18-12(22)8-21-13(23)7-6-11(19-21)10-4-5-10/h6-7,10H,4-5,8H2,1-3H3,(H,17,18,22)
• InChI Key: PSDFBGAXAFFWQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CN2C(=O)C=CC(=N2)C3CC3)C(=O)N(C)C
• Molecular Formula: C16H19N5O3S
• Molecular Weight: 361.4 g/mol

Description

2-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamido)-N,N,4-trimethylthiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H19N5O3S and its molecular weight is 361.42. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamido)-N,N,4-trimethylthiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamido)-N,N,4-trimethylthiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has developed general routes for synthesizing novel classes of pyridazin-3-one derivatives, demonstrating the utility of these compounds in creating fused azines and other heterocyclic compounds. These synthetic methodologies could be applicable to the synthesis and functionalization of the compound of interest, potentially opening new avenues for its application in medicinal chemistry and materials science (Ibrahim & Behbehani, 2014).

Antioxidant and Antimicrobial Activities

• Novel N-substituted benzyl/phenyl derivatives based on pyrazolobenzothiazine rings have been synthesized and evaluated for their antioxidant activities. The study suggests that similar compounds could possess moderate to significant radical scavenging activity, hinting at the potential antioxidant properties of the compound (Ahmad et al., 2012).

Antimicrobial and Antitumor Potential

• Synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings has shown good antibacterial and antifungal activities. These findings suggest that the compound could be explored for its antimicrobial properties, possibly contributing to the development of new antimicrobial agents (Hossan et al., 2012).

• The creation of enaminones as building blocks for synthesizing substituted pyrazoles has revealed antitumor and antimicrobial activities. This research underlines the potential use of similar structures in cancer therapy and infection control (Riyadh, 2011).

Computational and In Silico Studies

• A theoretical investigation of antimalarial sulfonamides against COVID-19 utilized computational calculations and molecular docking, indicating the value of in silico approaches for predicting the bioactivity of novel compounds. Such studies could be critical for assessing the drug-like properties and potential therapeutic applications of new chemical entities (Fahim & Ismael, 2021).